Cas no 438-25-5 (2,4-Heptanedione,3-ethyl-1,1,1-trifluoro-)
438-25-5 structure
Product Name:2,4-Heptanedione,3-ethyl-1,1,1-trifluoro-
CAS No:438-25-5
MF:C9H13F3O2
MW:210.193533658981
CID:335126
PubChem ID:238422
Update Time:2025-04-19
2,4-Heptanedione,3-ethyl-1,1,1-trifluoro- Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Heptanedione,3-ethyl-1,1,1-trifluoro-
- 3-ethyl-1,1,1-trifluoro-heptane-2,4-dione
- 3-ethyl-1,1,1-trifluoroheptane-2,4-dione
- 3-Aethyl-1,1,1-trifluor-heptan-2,4-dion
- AC1L60YB
- AC1Q4I2S
- AG-K-92331
- AR-1F3024
- CTK4I7796
- NSC42766
- SCHEMBL19317196
- NSC-42766
- DTXSID60285775
- 438-25-5
- BHQIXRJKTWWITR-UHFFFAOYSA-N
-
- Inchi: 1S/C9H13F3O2/c1-3-5-7(13)6(4-2)8(14)9(10,11)12/h6H,3-5H2,1-2H3
- InChI Key: BHQIXRJKTWWITR-UHFFFAOYSA-N
- SMILES: FC(C(C(C(CCC)=O)CC)=O)(F)F
Computed Properties
- Exact Mass: 210.08679
- Monoisotopic Mass: 210.087
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- Density: 1.117
- Boiling Point: 205.1°Cat760mmHg
- Flash Point: 66.8°C
- Refractive Index: 1.386
- PSA: 34.14
- LogP: 2.51320
2,4-Heptanedione,3-ethyl-1,1,1-trifluoro- Related Literature
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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